Cas no 14529-49-8 (1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI))

• Product Name: 1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI)
• CAS No: 14529-49-8
• MF: C₆H₅N₃
• MW: 119.124000310898
• CID: 120479
• PubChem ID: 19087638
• Update Time: 2025-04-18

1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI)
• 1H-Pyrrolo[3,4-d]pyrimidine (8CI,9CI)
• 1h-pyrrolo[3,4-d]pyrimidine
• 14529-49-8
• 6H-Pyrrolo[3,4-d]pyrimidine (8CI)
• pyrrolo[3,4-d]pyrimidine
• SCHEMBL207434
• DTXSID00942613
• 6H-pyrrolo[3,4-d]pyrimidine
• SCHEMBL207435
• 20438-17-9
• 6H-pyrrolo[3, 4-d]pyrimidine

• Inchi： 1S/C6H5N3/c1-5-2-8-4-9-6(5)3-7-1/h1-4,7H
• InChI Key： OWXGCRGZFPLHJN-UHFFFAOYSA-N
• SMILES： N1C=C2C(C=NC=N2)=C1

Computed Properties

• Exact Mass: 119.04845
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 36.75